Cas no 10294-27-6 (Gold bromide (AuBr)(6CI,8CI,9CI))

• Product Name: Gold bromide (AuBr)(6CI,8CI,9CI)
• CAS No: 10294-27-6
• MF: AuBr
• MW: 276.870552062988
• CID: 118507
• PubChem ID: 33567
• Update Time: 2025-06-12

Gold bromide (AuBr)(6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Gold bromide (AuBr)(6CI,8CI,9CI)
• GOLD MONOBROMIDE
• 260-763-2
• gold(1+) bromide
• Goldbromid
• Bromogold
• GOLD(I) BROMIDE
• DTXSID40275053
• Q526059
• 10294-27-6

• Inchi： 1S/Au.BrH/h;1H/q+1;/p-1
• InChI Key： PMCMJPXEJUKOAO-UHFFFAOYSA-M
• SMILES： [Au]Br

Computed Properties

• Exact Mass: 275.885
• Monoisotopic Mass: 275.885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 8.200
• Melting Point: decomposes at 165℃ [HAW93]
• Solubility: Insoluble in water
• LogP: 0.84310
• Solubility: insoluble H2O [HAW93]

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal bromides

Additional information on Gold bromide (AuBr)(6CI,8CI,9CI)

Gold Bromide (AuBr) (6CI, 8CI, 9CI): An Overview of CAS No. 10294-27-6

Gold bromide (AuBr), with the CAS number 10294-27-6, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a coordination complex of gold and bromine, and it exists in different chemical forms, denoted by the codes 6CI, 8CI, and 9CI. Each form has unique properties that make it suitable for specific uses in fields such as materials science, catalysis, and pharmaceuticals.

The structure of gold bromide (AuBr) is characterized by a central gold atom coordinated with bromine atoms. The coordination number and the specific arrangement of the ligands can vary, leading to the different forms represented by the codes. These variations can significantly influence the compound's reactivity and stability, making it a versatile material for various applications.

In recent years, research on gold bromide (AuBr) has expanded its potential uses. One notable area is in catalysis, where gold-based catalysts have shown remarkable activity and selectivity in a variety of chemical reactions. For instance, studies have demonstrated that gold bromide (AuBr) can be used as an effective catalyst in the synthesis of fine chemicals and pharmaceutical intermediates. The unique electronic properties of gold complexes enable them to facilitate reactions that are otherwise challenging or inefficient with traditional catalysts.

Beyond catalysis, gold bromide (AuBr) has also found applications in materials science. Nanoparticles of gold bromide have been synthesized and studied for their optical and electronic properties. These nanoparticles exhibit localized surface plasmon resonance (LSPR), which makes them useful in sensing technologies and as components in photonic devices. The ability to tune the size and shape of these nanoparticles allows for precise control over their properties, opening up new possibilities in nanotechnology.

In the pharmaceutical industry, gold compounds have been explored for their therapeutic potential. While pure gold is biologically inert, certain gold complexes have shown promise in treating conditions such as rheumatoid arthritis and cancer. Research on gold bromide (AuBr) has focused on understanding its biological activity and potential as a drug candidate. Preliminary studies suggest that it may have anti-inflammatory and anti-tumor properties, although further research is needed to fully elucidate its mechanisms of action and safety profile.

The synthesis of gold bromide (AuBr) can be achieved through various methods, including chemical reduction and coordination chemistry techniques. The choice of method depends on the desired form of the compound and its intended application. For example, chemical reduction using sodium borohydride can produce highly pure forms of gold bromide (AuBr), while coordination chemistry approaches allow for the synthesis of more complex structures with specific ligand arrangements.

The stability of gold bromide (AuBr) is another important consideration in its use. While it is generally stable under ambient conditions, exposure to certain reagents or environmental factors can lead to decomposition or transformation into other compounds. Understanding these stability issues is crucial for optimizing its performance in practical applications.

In conclusion, gold bromide (AuBr) (6CI, 8CI, 9CI), with CAS number 10294-27-6, is a versatile compound with a wide range of applications in catalysis, materials science, and pharmaceuticals. Ongoing research continues to uncover new properties and potential uses for this compound, making it an exciting area of study for scientists and engineers alike.